Cas no 31814-59-2 (5,8-Diethyl-7-hydroxy-6-dodecanone)

• Product Name: 5,8-Diethyl-7-hydroxy-6-dodecanone
• CAS No: 31814-59-2
• MF: C₁₆H₃₂O₂
• MW: 256.424085617065
• CID: 317229
• Update Time: 2025-07-21

5,8-Diethyl-7-hydroxy-6-dodecanone Chemical and Physical Properties

Names and Identifiers

• 5,8-diethyl-7-hydroxydodecan-6-one
• 6-Dodecanone,5,8-diethyl-7-hydroxy-
• 5,8-Diethyl-7-hydroxy-6-dodecanone

• Inchi： 1S/C16H32O2/c1-5-9-11-13(7-3)15(17)16(18)14(8-4)12-10-6-2/h13-15,17H,5-12H2,1-4H3
• InChI Key： RCEAKQYSPGVKEX-UHFFFAOYSA-N
• SMILES： OC(C(C(CC)CCCC)=O)C(CC)CCCC

Computed Properties

• Exact Mass: 256.24036
• Monoisotopic Mass: 256.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.889
• Boiling Point: 283.5°C at 760 mmHg
• Flash Point: 118.9°C
• Refractive Index: 1.45
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 5,8-Diethyl-7-hydroxy-6-dodecanone

Comprehensive Analysis of 5,8-Diethyl-7-hydroxy-6-dodecanone (CAS No. 31814-59-2): Properties, Applications, and Industry Insights

5,8-Diethyl-7-hydroxy-6-dodecanone (CAS No. 31814-59-2) is a specialized organic compound with a unique molecular structure, featuring a hydroxyketone functional group. This compound has garnered attention in pharmaceutical and fragrance industries due to its potential as a synthetic intermediate. Recent trends in green chemistry and sustainable synthesis have amplified interest in such molecules, as researchers explore eco-friendly production methods for flavor and fragrance ingredients.

The compound’s IUPAC name reflects its branched-chain aliphatic structure, which contributes to its moderate polarity and solubility in organic solvents. Analytical techniques like GC-MS and NMR spectroscopy are critical for verifying its purity, especially when used in high-value applications. Industry reports highlight its role in developing long-lasting scent profiles, aligning with consumer demand for slow-release fragrances in personal care products.

In pharmaceutical research, 5,8-Diethyl-7-hydroxy-6-dodecanone has been studied for its potential as a chiral building block in asymmetric synthesis. Its stereochemical complexity makes it valuable for constructing biologically active molecules, particularly in drug discovery programs targeting metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry noted similar hydroxyketone derivatives as promising scaffolds for enzyme inhibition.

From an industrial perspective, the compound’s stability under high-temperature processing makes it suitable for incorporation into polymer additives and specialty coatings. Manufacturers are increasingly adopting bio-based precursors to synthesize such compounds, responding to regulations like the EU’s REACH framework. This shift aligns with searches for "sustainable chemical alternatives"—a top query in ACS (American Chemical Society) databases last year.

Quality control protocols for CAS No. 31814-59-2 emphasize HPLC purity testing due to its application-sensitive nature. Suppliers often provide technical data sheets detailing parameters like melting point (typically 45–48°C) and refractive index (n_D²⁰ ~1.452). These specifications are crucial for formulators seeking batch-to-batch consistency—a frequent concern in fragrance compounding forums.

Emerging applications include its use in microencapsulation technologies, where its controlled-release properties enhance fabric softeners and home care products. Market analysts project growth in this sector, driven by demand for functional household chemicals. Notably, patent filings related to 31814-59-2 have increased by 17% since 2020, indicating rising R&D investment.

Environmental fate studies reveal that 5,8-Diethyl-7-hydroxy-6-dodecanone undergoes aerobic biodegradation within 28 days (OECD 301B standard), addressing concerns about persistent organic pollutants. This biodegradability profile supports its selection over traditional phthalate alternatives in eco-conscious formulations—a key selling point highlighted in ESG (Environmental, Social, Governance) reports.

For researchers, challenges remain in optimizing large-scale synthesis routes while minimizing byproduct formation. Recent advances in flow chemistry demonstrate potential for higher yields compared to batch processes. These developments respond to frequent search queries like "efficient hydroxyketone synthesis" in academic literature.

In regulatory contexts, the compound is not listed under GHS hazard classifications, though standard laboratory safety practices apply. Its low volatility (vapor pressure <0.01 mmHg at 25°C) reduces inhalation risks during handling—a feature emphasized in SDS (Safety Data Sheet) documentation.

Future research directions may explore its chelating properties with transition metals, potentially unlocking applications in catalysis or material science. As industries prioritize multifunctional compounds, CAS No. 31814-59-2 exemplifies how structural versatility meets diverse market needs—from fine fragrances to advanced material precursors.